Cas no 1642535-94-1 (4,7-Dibromo-5,6-bis((2-ethylhexyl)oxy)benzo[c][1,2,5]thiadiazole)

• Product Name: 4,7-Dibromo-5,6-bis((2-ethylhexyl)oxy)benzo[c][1,2,5]thiadiazole
• CAS No: 1642535-94-1
• MF: C₂₂H₃₄Br₂N₂O₂S
• MW: 550.390563488007
• CID: 4743857
• Update Time: 2023-08-16

4,7-Dibromo-5,6-bis((2-ethylhexyl)oxy)benzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-dibromo-5,6-bis((2-ethylhexyl)oxy)benzo[c][1,2,5]thiadiazole
• J3.584.785E
• 4,7-dibromo-5,6-bis(2-ethylhexoxy)-2,1,3-benzothiadiazole
• 5,6-Bis(2-ethylhexyloxy)-4,7-dibromo-2,1,3-benzothiadiazole
• 4,7dibromo-5,6-bis((2-ethylhexyl)oxy)benzo[c][1,2,5]thiadiazole
• 4,7-Dibromo-5,6-bis((2-ethylhexyl)oxy)benzo[c][1,2,5]thiadiazole

• Inchi： 1S/C22H34Br2N2O2S/c1-5-9-11-15(7-3)13-27-21-17(23)19-20(26-29-25-19)18(24)22(21)28-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3
• InChI Key： XQDJYNSTQFKRRT-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(=C(C=1OCC(CC)CCCC)OCC(CC)CCCC)Br)=NSN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 411
• XLogP3: 9.4
• Topological Polar Surface Area: 72.5